Cas no 40649-56-7 (2-Cyclohexen-1-one,3-amino-2,6-dimethyl-)
40649-56-7 structure
Product Name:2-Cyclohexen-1-one,3-amino-2,6-dimethyl-
CAS No:40649-56-7
MF:C8H13NO
MW:139.194922208786
CID:333628
PubChem ID:3016207
Update Time:2025-04-19
2-Cyclohexen-1-one,3-amino-2,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexen-1-one,3-amino-2,6-dimethyl-
- 3-amino-2,6-dimethylcyclohex-2-en-1-one
- SCHEMBL11547215
- 40649-56-7
- AKOS006341130
- DTXSID00961041
- NS00056736
- EINECS 255-020-4
-
- Inchi： 1S/C8H13NO/c1-5-3-4-7(9)6(2)8(5)10/h5H,3-4,9H2,1-2H3
- InChI Key： WQGRVQYVOJPBIL-UHFFFAOYSA-N
- SMILES： O=C1C(C)=C(CCC1C)N
Computed Properties
- Exact Mass: 139.099714038g/mol
- Monoisotopic Mass: 139.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 43.1Ų
2-Cyclohexen-1-one,3-amino-2,6-dimethyl- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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